molecular formula C9H12F3NO B8489835 8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one

8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one

Cat. No.: B8489835
M. Wt: 207.19 g/mol
InChI Key: PFWHBGBCEGCDJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one is a useful research compound. Its molecular formula is C9H12F3NO and its molecular weight is 207.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12F3NO

Molecular Weight

207.19 g/mol

IUPAC Name

8-(2,2,2-trifluoroethyl)-8-azabicyclo[3.2.1]octan-3-one

InChI

InChI=1S/C9H12F3NO/c10-9(11,12)5-13-6-1-2-7(13)4-8(14)3-6/h6-7H,1-5H2

InChI Key

PFWHBGBCEGCDJT-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC(=O)CC1N2CC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A few drops of dilute hydrochloric acid were added to a solution of 2,5-dimethoxytetrahydrofuran (16.5 g) in water (70 ml). After stirring at room temperature for 30 minutes 2,2,2-trifluoroethylamine hydrochloride (16.9 g), acetonedicarboxylic acid (18.3 g) and sodium acetate (10.0 g) were added and the mixture stirred at room temperature for 2 days. The mixture was diluted to 500 ml with water, saturated with potassium carbonate and extracted with ethyl acetate (twice). The combined organic extracts were washed with aqueous potassium carbonate, dried (magnesium sulfate) and evaporated under reduced pressure. Distillation (90° C.; 0.1 mmHg) gave 8-(2,2,2-trifluoroethyl)-8-azabicyclo-[3.2.1]octan-3-one (8.7 g).
Quantity
16.9 g
Type
reactant
Reaction Step One
Quantity
18.3 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
Quantity
70 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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